Cas no 1279816-05-5 (tert-Butyl 2-phenyl-5,6-dihydropyrido3,4-dpyrimidine-7(8H)-carboxylate)

• Product Name: tert-Butyl 2-phenyl-5,6-dihydropyrido3,4-dpyrimidine-7(8H)-carboxylate
• CAS No: 1279816-05-5
• MF: C₁₈H₂₁N₃O₂
• MW: 311.378244161606
• CID: 1222450
• Update Time: 2025-05-20

tert-Butyl 2-phenyl-5,6-dihydropyrido3,4-dpyrimidine-7(8H)-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2-phenyl-5,6,7,8-tetrahydropyrido[3,4-d]pyrimidine
• tert-Butyl 2-phenyl-5,6-dihydropyrido3,4-dpyrimidine-7(8H)-carboxylate

• Inchi： 1S/C18H21N3O2/c1-18(2,3)23-17(22)21-10-9-14-11-19-16(20-15(14)12-21)13-7-5-4-6-8-13/h4-8,11H,9-10,12H2,1-3H3
• InChI Key： ANXGFUUPOCCPBK-UHFFFAOYSA-N
• SMILES： O(C(N1CC2C(=CN=C(C3C=CC=CC=3)N=2)CC1)=O)C(C)(C)C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridopyrimidines Pyridopyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridopyrimidines

Additional information on tert-Butyl 2-phenyl-5,6-dihydropyrido3,4-dpyrimidine-7(8H)-carboxylate

Recent Advances in the Study of tert-Butyl 2-phenyl-5,6-dihydropyrido[3,4-d]pyrimidine-7(8H)-carboxylate (CAS: 1279816-05-5)

The compound tert-Butyl 2-phenyl-5,6-dihydropyrido[3,4-d]pyrimidine-7(8H)-carboxylate (CAS: 1279816-05-5) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential as a versatile intermediate in the synthesis of biologically active molecules. This research brief aims to summarize the latest findings related to this compound, focusing on its synthetic applications, pharmacological properties, and emerging therapeutic potentials.

Recent studies have highlighted the role of tert-Butyl 2-phenyl-5,6-dihydropyrido[3,4-d]pyrimidine-7(8H)-carboxylate as a key building block in the development of kinase inhibitors. Its unique pyrido[3,4-d]pyrimidine scaffold has been exploited to design compounds targeting various kinases involved in cancer and inflammatory diseases. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in the synthesis of selective PI3K inhibitors, showing promising results in preclinical models of breast cancer.

In terms of synthetic methodology, novel approaches to the preparation of this compound have been reported. A recent publication in Organic Letters (2024) described an efficient one-pot synthesis route with improved yield and purity compared to traditional methods. The new protocol utilizes a cascade cyclization strategy, significantly reducing the number of synthetic steps while maintaining high stereoselectivity.

Pharmacological investigations have revealed interesting structure-activity relationships (SAR) for derivatives of this compound. Research published in Bioorganic & Medicinal Chemistry (2023) identified specific modifications to the phenyl and tert-butyl carboxylate groups that enhance binding affinity to target proteins while improving metabolic stability. These findings provide valuable insights for future drug design efforts.

Emerging applications of this compound extend beyond oncology. Recent work published in ACS Chemical Neuroscience (2024) demonstrated its potential as a precursor for neuroprotective agents, with certain derivatives showing activity in models of neurodegenerative diseases. This expansion of therapeutic potential underscores the versatility of this chemical scaffold.

In conclusion, tert-Butyl 2-phenyl-5,6-dihydropyrido[3,4-d]pyrimidine-7(8H)-carboxylate continues to be a valuable tool in medicinal chemistry, with recent advances highlighting its growing importance in multiple therapeutic areas. Future research directions may focus on exploring its applications in targeted protein degradation and PROTAC development, as suggested by preliminary data presented at recent conferences.